Cas no 191729-02-9 (2-Chloro-4-(4-methoxyphenylamino)pyrimidine)

191729-02-9 structure
Product name:2-Chloro-4-(4-methoxyphenylamino)pyrimidine
CAS No:191729-02-9
MF:C11H10N3OCl
MW:235.6696
MDL:MFCD09910247
CID:858344
2-Chloro-4-(4-methoxyphenylamino)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-(4-methoxyphenylamino)pyrimidine
- 2-chloro-4-(4-methoxyanilino)pyrimidine
- 2‐CHLORO‐4‐(4‐METHOXYPHENYLAMINO)PYRIMIDINE
- 2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine
- 2-chloro-N-(4-methoxyphenyl)-4-pyrimidineamine
- AG-E-40060
- CTK4E0775
- KB-229539
- SBB054525
-
- MDL: MFCD09910247
- Inchi: InChI=1S/C11H10ClN3O/c1-16-9-4-2-8(3-5-9)14-10-6-7-13-11(12)15-10/h2-7H,1H3,(H,13,14,15)
- InChI Key: SEAAMKRQIGYXRB-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)NC2=NC(=NC=C2)Cl
Computed Properties
- Exact Mass: 235.0514
- Monoisotopic Mass: 235.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47A^2
Experimental Properties
- Density: 1.324
- Boiling Point: 436.9°C at 760 mmHg
- Flash Point: 218°C
- Refractive Index: 1.631
- PSA: 47.04
2-Chloro-4-(4-methoxyphenylamino)pyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM512904-250mg |
2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine |
191729-02-9 | 97% | 250mg |
$321 | 2023-02-02 | |
Matrix Scientific | 083973-1g |
2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine, 97% |
191729-02-9 | 97% | 1g |
$323.00 | 2023-09-06 | |
Chemenu | CM512904-100mg |
2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine |
191729-02-9 | 97% | 100mg |
$221 | 2023-02-02 |
2-Chloro-4-(4-methoxyphenylamino)pyrimidine Related Literature
-
Yu Fang,Dawei Wang,Xingyu Xu,Gila Dava,Jianping Liu,Xiang Li,Qianqian Xue,Huan Wang,Jiangshan Zhang,Huabei Zhang RSC Adv. 2018 8 10333
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